Cas no 919097-87-3 (1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo-)
919097-87-3 structure
Product Name:1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo-
CAS No:919097-87-3
MF:C13H23IN4
MW:362.252994775772
CID:766437
PubChem ID:71425656
Update Time:2025-04-19
1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo-
- 1-[2,6-di(propan-2-yl)cyclohexyl]-5-iodotetrazole
- 919097-87-3
- 1-[2,6-Di(propan-2-yl)cyclohexyl]-5-iodo-1H-tetrazole
- DTXSID70844438
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- Inchi: 1S/C13H23IN4/c1-8(2)10-6-5-7-11(9(3)4)12(10)18-13(14)15-16-17-18/h8-12H,5-7H2,1-4H3
- InChI Key: GLCAIAWFODBSLN-UHFFFAOYSA-N
- SMILES: IC1=NN=NN1C1C(C(C)C)CCCC1C(C)C
Computed Properties
- Exact Mass: 362.09674g/mol
- Monoisotopic Mass: 362.09674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 43.6Ų
1H-Tetrazole, 1-[2,6-bis(1-methylethyl)cyclohexyl]-5-iodo- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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